Differential Cytotoxicity in HONE-1 and NUGC Cells
Agatholal demonstrates a distinct and quantifiably different cytotoxicity profile compared to its reduced analog agathadiol when tested in direct head-to-head assays against human cancer cell lines [1]. At equivalent treatment concentrations, the two compounds exhibit opposing selectivity patterns across cell types.
| Evidence Dimension | Cancer cell survival (% of untreated control) at equivalent treatment concentration |
|---|---|
| Target Compound Data | NUGC gastric cancer cells: 9% survival; HONE-1 nasopharyngeal carcinoma cells: 67% survival |
| Comparator Or Baseline | Agathadiol (contortadiol; reduced analog of Agatholal): NUGC cells: 31% survival; HONE-1 cells: 17% survival |
| Quantified Difference | Agatholal is 3.4× more cytotoxic than agathadiol against NUGC cells (9% vs. 31% survival) but 3.9× less cytotoxic against HONE-1 cells (67% vs. 17% survival), representing a complete reversal of selectivity |
| Conditions | Human cancer cell lines NUGC (gastric) and HONE-1 (nasopharyngeal); equivalent treatment concentration not specified in accessible abstract; cells treated with isolated compounds from Calocedrus formosana |
Why This Matters
This quantifiable cell-type selectivity reversal directly informs target indication selection for screening campaigns, demonstrating that Agatholal cannot be substituted with its closest structural analog agathadiol without losing or altering the desired biological effect.
- [1] Documents Delivered. Cytotoxic constituents of the leaves of Calocedrus formosana. Documents Delivered; 2003. Abstract accessible. View Source
